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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752

For Researchers, Scientists, and Drug Development Professionals

Proxan-sodium, also known as Sodium O-isopropyl xanthate, is a chemical compound with
significant applications in various industrial processes. This technical guide provides a
comprehensive overview of its molecular structure, chemical formula, physical and chemical
properties, and a summary of its synthesis. While Proxan-sodium is primarily utilized in mineral
processing, agriculture, and the rubber industry, this document collates the core technical
information relevant to scientific and research professionals.

Chemical Identity and Molecular Structure

Proxan-sodium is the sodium salt of O-isopropyldithiocarbonic acid. Its chemical identity is
well-established through various nomenclature systems.

IUPAC Name: sodium O-propan-2-yl carbonodithioate[1]

CAS Name: sodium O-(1-methylethyl) carbonodithioate[1]

CAS Registry Number: 140-93-2[1][2]

Molecular Formula: CaH7NaOS2[1][2][3]

The molecular structure of Proxan-sodium consists of an isopropyl group attached to an
oxygen atom, which is in turn bonded to a dithiocarbonate group. The negative charge is
delocalized between the two sulfur atoms, and the sodium ion is held by an ionic bond.
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SMILES Representation:CC(C)OC(=S)[S-].[Na+][3]

Physicochemical Properties

The quantitative properties of Proxan-sodium are summarized in the table below for ease of
reference and comparison.

Property Value Source

Molecular Weight 158.22 g/mol [2][4]

White to light-yellow crystalline
Appearance [2][5]
powder or lumps

Melting Point 216-218 °C (decomposes) [2]

Boiling Point 138 °C at 760 mmHg [2][6]
Density 1.225 g/cm3 [2][6]
Flash Point 37.2°C [2][6]
Water Solubility Complete [2][6]
Vapor Pressure OPaat25°C [2][6]

Experimental Protocols

Detailed, peer-reviewed experimental protocols for the synthesis, purification, and analysis of
Proxan-sodium are not extensively available in public scientific literature, likely due to its
primary industrial applications. However, general methodologies can be summarized from
available chemical resources.

Synthesis Methodology

The synthesis of Proxan-sodium generally involves the reaction of an isopropyl alcohol with
carbon disulfide in the presence of a strong sodium base, such as sodium metal or sodium
hydroxide.[7] A general reaction scheme is as follows:

Isopropanol is first reacted with a sodium base to form sodium isopropoxide. This is then
followed by the addition of carbon disulfide to yield Proxan-sodium.
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A described laboratory-scale synthesis involves bubbling nitrogen through isopropanol and
then adding sodium metal pieces over several hours.[2] After the sodium has dissolved to form
sodium isopropoxide, the mixture is cooled, and carbon disulfide is added slowly.[2] The
resulting product is then isolated by removing the solvent under vacuum.[2]

Purification Method

A common method for the purification of Proxan-sodium is crystallization.[1][5] It is reported to
be crystallizable from a mixture of ligroin and ethanol.[1][5]

Visualized Experimental Workflow: Synthesis of
Proxan-Sodium

The following diagram illustrates the general workflow for the synthesis of Proxan-sodium
based on the available descriptions.
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Caption: A simplified workflow for the synthesis of Proxan-sodium.

Applications and Biological Interactions
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Proxan-sodium is primarily used as a flotation reagent in the mining industry for the separation
of base and precious metal ores.[2][5] It also finds application as an herbicide for controlling
annual weeds, a rubber curing agent and antioxidant, and a high-pressure lubricant additive.[2]

[5]

Information regarding specific signaling pathways or mechanisms of action in the context of
drug development is not available in the public domain. Its documented biological effects are
generally related to its use as an herbicide and its toxicity profile.[1]

Disclaimer: This document is intended for informational purposes for a technical audience. The
synthesis and handling of Proxan-sodium should only be conducted by trained professionals in
a controlled laboratory setting with appropriate safety precautions in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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